Cas no 1780209-76-8 (2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid)

2-1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid is a cyclopropane-substituted acetic acid derivative featuring a 2,3-dihydro-1,4-benzodioxin moiety. This compound is of interest in medicinal chemistry due to its structural rigidity, which can enhance binding affinity and metabolic stability in drug design. The cyclopropyl group contributes to conformational restriction, potentially improving selectivity for target interactions. The benzodioxin ring system offers electronic and steric properties that may influence pharmacokinetic profiles. This molecule serves as a versatile intermediate for synthesizing biologically active compounds, particularly in the development of central nervous system (CNS) or cardiovascular therapeutics. Its well-defined structure allows for precise modifications in structure-activity relationship studies.
2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid structure
1780209-76-8 structure
Product Name:2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid
CAS No:1780209-76-8
MF:C13H14O4
MW:234.247864246368
CID:6007754
PubChem ID:84796796
Update Time:2025-10-06

2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid
    • 2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
    • EN300-1749321
    • 1780209-76-8
    • Inchi: 1S/C13H14O4/c14-11(15)8-13(4-5-13)9-2-1-3-10-12(9)17-7-6-16-10/h1-3H,4-8H2,(H,14,15)
    • InChI Key: JIUWEDUBPANONX-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC=C(C1=2)C1(CC(=O)O)CC1

Computed Properties

  • Exact Mass: 234.08920892g/mol
  • Monoisotopic Mass: 234.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8Ų

2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1749321-0.05g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
0.05g
$1152.0 2023-09-20
Enamine
EN300-1749321-0.1g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
0.1g
$1207.0 2023-09-20
Enamine
EN300-1749321-0.25g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
0.25g
$1262.0 2023-09-20
Enamine
EN300-1749321-0.5g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
0.5g
$1316.0 2023-09-20
Enamine
EN300-1749321-1.0g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
1g
$1371.0 2023-06-03
Enamine
EN300-1749321-2.5g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
2.5g
$2688.0 2023-09-20
Enamine
EN300-1749321-5.0g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
5g
$3977.0 2023-06-03
Enamine
EN300-1749321-10.0g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
10g
$5897.0 2023-06-03
Enamine
EN300-1749321-1g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
1g
$1371.0 2023-09-20
Enamine
EN300-1749321-5g
2-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]acetic acid
1780209-76-8
5g
$3977.0 2023-09-20

Additional information on 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid

2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid (CAS No. 1780209-76-8): A Comprehensive Overview

2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid (CAS No. 1780209-76-8) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropyl and benzodioxin moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid is notable for its cyclopropyl ring, which imparts unique conformational properties and contributes to its biological activity. The benzodioxin moiety, a common scaffold in many bioactive compounds, further enhances its pharmacological profile. This combination of structural elements provides a robust foundation for exploring its potential as a therapeutic agent.

Recent studies have highlighted the potential of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid has also shown promise in the field of neurodegenerative diseases. Preclinical studies have indicated that it can modulate the activity of certain neurotransmitter systems and protect neurons from oxidative stress and apoptosis. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong basis for advancing to phase II trials to further assess its therapeutic potential.

The synthetic route for 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid has been optimized to ensure high yields and purity. The process involves several key steps, including the formation of the cyclopropyl ring and the introduction of the benzodioxin moiety. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 2-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylacetic acid (CAS No. 1780209-76-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full range of biological activities and clinical applications, this compound is poised to play a crucial role in advancing the field of medicinal chemistry and pharmaceutical science.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd